Cas no 953231-92-0 (2-(2-methoxyphenoxy)-N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide)

• Product Name: 2-(2-methoxyphenoxy)-N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide
• CAS No: 953231-92-0
• MF: C₂₀H₂₀N₂O₅
• MW: 368.383205413818
• CID: 5911963
• PubChem ID: 16867169
• Update Time: 2025-10-22

2-(2-methoxyphenoxy)-N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 953231-92-0
• 2-(2-methoxyphenoxy)-N-[[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]methyl]acetamide
• F2493-0714
• AKOS024651769
• 2-(2-methoxyphenoxy)-N-{[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]methyl}acetamide
• 2-(2-methoxyphenoxy)-N-((5-(4-methoxyphenyl)isoxazol-3-yl)methyl)acetamide
• Acetamide, 2-(2-methoxyphenoxy)-N-[[5-(4-methoxyphenyl)-3-isoxazolyl]methyl]-
• 2-(2-methoxyphenoxy)-N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide

• Inchi： 1S/C20H20N2O5/c1-24-16-9-7-14(8-10-16)19-11-15(22-27-19)12-21-20(23)13-26-18-6-4-3-5-17(18)25-2/h3-11H,12-13H2,1-2H3,(H,21,23)
• InChI Key： YBMSODWGKDLZHY-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=C(OC)C=C2)ON=1)(=O)COC1=CC=CC=C1OC

Computed Properties

• Exact Mass: 368.13722174g/mol
• Monoisotopic Mass: 368.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• Density: 1.218±0.06 g/cm3(Predicted)
• Boiling Point: 621.8±55.0 °C(Predicted)
• pka: 12.88±0.46(Predicted)

Additional information on 2-(2-methoxyphenoxy)-N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide

Recent Advances in the Study of 2-(2-Methoxyphenoxy)-N-{5-(4-Methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide (CAS: 953231-92-0)

In recent years, the compound 2-(2-methoxyphenoxy)-N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide (CAS: 953231-92-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including anti-inflammatory, analgesic, and neuroprotective activities. The growing body of research surrounding this compound underscores its relevance in drug discovery and development.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 953231-92-0. One notable investigation demonstrated its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB and MAPK pathways. These findings suggest that the compound may serve as a valuable lead for the development of novel anti-inflammatory agents. Additionally, its structural similarity to known bioactive molecules has prompted researchers to explore its potential in targeting other disease-related pathways.

Another area of interest is the compound's pharmacokinetic properties. Preliminary data indicate that 2-(2-methoxyphenoxy)-N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide exhibits favorable bioavailability and metabolic stability, making it a promising candidate for further optimization. Researchers have employed advanced techniques such as LC-MS/MS and in vitro metabolic assays to characterize its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are critical for understanding the compound's therapeutic potential and guiding future preclinical development.

In addition to its pharmacological properties, recent synthetic efforts have aimed at improving the efficiency and scalability of the compound's production. Novel synthetic routes have been developed to enhance yield and purity, addressing challenges associated with its complex structure. These advancements are expected to facilitate larger-scale production for further biological evaluation and potential clinical applications.

Looking ahead, the continued exploration of 953231-92-0 holds great promise for the pharmaceutical industry. Future research directions may include detailed structure-activity relationship (SAR) studies to identify more potent analogs, as well as in vivo efficacy and safety assessments. Collaborative efforts between academia and industry will be essential to translate these findings into tangible therapeutic solutions. As the scientific community delves deeper into the potential of this compound, it is poised to make a significant impact on the treatment of various diseases.